Cas no 57614-52-5 (1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-)

1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl- structure
57614-52-5 structure
Product Name:1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-
CAS No:57614-52-5
MF:C18H19N3O
MW:293.362963914871
CID:344827
PubChem ID:13706070
Update Time:2025-04-19

1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-
    • N-methyl-3-(5-methyl-3-phenylindazol-1-yl)propanamide
    • 57614-52-5
    • N-Methyl-3-(5-methyl-3-phenyl-1H-indazol-1-yl)propanamide
    • DTXSID10547234
    • Inchi: 1S/C18H19N3O/c1-13-8-9-16-15(12-13)18(14-6-4-3-5-7-14)20-21(16)11-10-17(22)19-2/h3-9,12H,10-11H2,1-2H3,(H,19,22)
    • InChI Key: VODHXGITUYABAB-UHFFFAOYSA-N
    • SMILES: O=C(CCN1C2C=CC(C)=CC=2C(C2C=CC=CC=2)=N1)NC

Computed Properties

  • Exact Mass: 293.15297
  • Monoisotopic Mass: 293.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
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